3-(Dimethylamino)-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile

• Molecular Formula: C12H11F3N2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 3-(dimethylamino)-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C12H11F3N2/c1-17(2)8-10(7-16)9-4-3-5-11(6-9)12(13,14)15/h3-6,8H,1-2H3
• InChI Key: BGTHQANSTMIOOQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C(C#N)C1=CC(=CC=C1)C(F)(F)F

Description

3-(Dimethylamino)-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C12H11F3N2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(3-(trifluoromethyl)phenyl)acetonitrile (4.55 g, 24.58 mmol), 1,1-dimethoxy-N,N-dimethylmethanamine (13.10 ml, 98 mmol), and N1,N1,N2,N2-tetramethylethane-1,2-diamine (0.737 ml, 4.92 mmol) were heated to reflux for 5 h. After cooling to RT, the mixture was partitioned between saturated aqueous NH4Cl and EtOAc and extracted three times with EtOAc. The combined organics were washed with brine, dried over Na2SO4, and concentrated in vacuo. After absorbing on celite, the compound was purified by Isco (40 g silica, 10% to 70% EtOAc/hexanes) to give pure 3-(dimethylamino)-2-(3-(trifluoromethyl)phenyl)acrylonitrile (2.93 g, 50% yield).